Ethyl 4-(2-nitro-4-phenylphenoxy)pyrimidine-2-carboxylate

• IUPAC Name: ethyl 4-(2-nitro-4-phenylphenoxy)pyrimidine-2-carboxylate
• InChI: InChI=1S/C19H15N3O5/c1-2-26-19(23)18-20-11-10-17(21-18)27-16-9-8-14(12-15(16)22(24)25)13-6-4-3-5-7-13/h3-12H,2H2,1H3
• InChI Key: BKHQERKOHPHFEL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NC=CC(=N1)OC2=C(C=C(C=C2)C3=CC=CC=C3)[N+](=O)[O-]
• Molecular Formula: C19H15N3O5
• Molecular Weight: 365.3 g/mol

Description

Ethyl 4-(2-nitro-4-phenylphenoxy)pyrimidine-2-carboxylate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, pesticide development, and agrochemicals. This compound has been synthesized using various methods, and its mechanism of action and physiological effects have been extensively studied.

Mechanism of Action

The mechanism of action of ethyl 4-(2-nitro-4-phenylphenoxy)pyrimidine-2-carboxylate is not fully understood. However, it is believed to act by inhibiting certain enzymes or proteins involved in cell growth, inflammation, or metabolic pathways. For example, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. It has also been shown to inhibit the activity of certain kinases involved in cancer cell growth.
Biochemical and Physiological Effects:
Ethyl 4-(2-nitro-4-phenylphenoxy)pyrimidine-2-carboxylate has been shown to have various biochemical and physiological effects. In animal models, it has been shown to reduce inflammation, inhibit cancer cell growth, and improve the survival rate of animals with certain diseases. It has also been shown to have insecticidal, fungicidal, and herbicidal properties, making it a potential candidate for pesticide and agrochemical development.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl 4-(2-nitro-4-phenylphenoxy)pyrimidine-2-carboxylate in lab experiments is its potential for multiple applications. This compound can be used in medicinal chemistry, pesticide development, and agrochemicals. Another advantage is that it has been extensively studied, and its mechanism of action and physiological effects are well understood. However, one limitation is that its synthesis can be challenging, and the yield of the product can vary depending on the reaction conditions and the purity of the starting materials.

Future Directions

There are several future directions for the study of ethyl 4-(2-nitro-4-phenylphenoxy)pyrimidine-2-carboxylate. One direction is to study its potential applications in other fields, such as materials science and nanotechnology. Another direction is to explore its potential as a lead compound for the development of new drugs or pesticides. Additionally, further studies are needed to fully understand its mechanism of action and physiological effects, as well as to optimize its synthesis and improve its yield.

Synthesis Methods

The synthesis of ethyl 4-(2-nitro-4-phenylphenoxy)pyrimidine-2-carboxylate can be achieved using different methods, including the reaction of ethyl 2-amino-4-(2-nitro-4-phenylphenoxy)pyrimidine-5-carboxylate with ethyl chloroformate. Another method involves the reaction of 2-nitro-4-phenylphenol with ethyl 2-aminopyrimidine-4,5-dicarboxylate in the presence of a base. The yield of the product depends on the reaction conditions and the purity of the starting materials.

Scientific Research Applications

Ethyl 4-(2-nitro-4-phenylphenoxy)pyrimidine-2-carboxylate has potential applications in various scientific fields. In medicinal chemistry, this compound has been studied for its anticancer and anti-inflammatory properties. It has been shown to inhibit the growth of cancer cells and reduce inflammation in animal models. In pesticide development, this compound has been evaluated for its insecticidal and fungicidal properties. It has been shown to be effective against various pests and plant diseases. In agrochemicals, this compound has been studied for its herbicidal properties. It has been shown to selectively inhibit the growth of certain weeds without affecting the growth of crops.